

Ponatinib vs dasatinib central nervous system efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ponatinib

CAS No.: 943319-70-8

Cat. No.: S547891

[Get Quote](#)

Efficacy and Survival Outcomes Comparison

The table below summarizes key efficacy and survival data from clinical studies comparing **ponatinib** and dasatinib in Ph+ Acute Lymphoblastic Leukemia (ALL) with CNS relapse.


Feature	Ponatinib	Dasatinib	Notes & Context
Complete Remission (CR) Rate	100% (9/9 patients) [1] [2]	83.3% (10/12 patients) [1] [2]	Retrospective study (21 patients); difference was not statistically significant (P=.486) [1].
Time to Achieve CR	5 weeks [1] [2]	8 weeks [1] [2]	Ponatinib achieved remission significantly faster (P=.047) [1].
Overall Survival (OS)	Median OS not reached [1] [2]	Median OS: 27.6 months [1] [2]	Ponatinib showed significantly longer OS with/without T315I mutation (P=.045/.039) [1].
Relapse-Free Survival (RFS)	Median RFS not reached [1] [2]	Median RFS: 16.2 months [1] [2]	Significant RFS benefit for ponatinib in patients without T315I (P=.036) [1].

Feature	Ponatinib	Dasatinib	Notes & Context
Efficacy vs. T315I Mutation	Active [3] [4]	Not Active [4]	The T315I "gatekeeper" mutation confers resistance to dasatinib [4]. Ponatinib's structure was designed to overcome it [3] [4].
Blood-Brain Barrier Penetration	Effective [5]	Effective [6]	Both drugs can penetrate the CNS [5] [6]. A preclinical T-ALL study found comparable target inhibition profiles [7].

Key Experimental Data and Clinical Context

For a full understanding, the data in the table should be considered alongside these study details and emerging research.

- **Supporting Evidence:** The primary comparative data comes from a 2023 retrospective study of 21 patients with CNS-relapsed Ph+ ALL, which found that **ponatinib** was associated with significantly longer overall and relapse-free survival [1] [2].
- **Mechanism of Action: Ponatinib** is a third-generation tyrosine kinase inhibitor (TKI) uniquely designed to inhibit the BCR-ABL protein, including forms with the **T315I mutation**. This mutation causes resistance to first- and second-generation TKIs like dasatinib [3] [4]. The diagram below illustrates this key structural difference.



[Click to download full resolution via product page](#)

- **Novel Combination Therapies:** Research is exploring chemotherapy-free regimens. A preliminary 2023 trial (GIMEMA ALL2820) compared **ponatinib-blinatumomab** with **dasatinib-blinatumomab** for newly diagnosed Ph+ ALL. While molecular response rates after consolidation were similar (~60%), the **ponatinib-based regimen showed a lower relapse rate** (1 vs. 3 relapses in a comparable timeframe) [8].
- **Long-Term Frontline Efficacy:** A 2024 report on the PONALFIL trial showed that a regimen of **ponatinib** with chemotherapy and transplant for newly diagnosed Ph+ ALL resulted in a **4-year overall survival probability of 92%**, with no CNS relapses before transplant [9].

Key Considerations for Clinical Practice

- **Overcoming Resistance:** **Ponatinib** is the preferred option when the **T315I mutation is present or suspected**, as it is the only TKI among those discussed that is active against this mutation [1] [4].

- **Safety Profile:** Both drugs were considered safe in the retrospective study with no treatment-related deaths [1]. However, it is crucial to note that **ponatinib** has been associated with a risk of **vascular adverse events (VAEs)**, including cardiovascular events and hypertension [3]. Dose adjustments may be used to manage toxicity [8].
- **Therapeutic Strategy:** Evidence supports the use of **ponatinib** in **relapsed/refractory settings with CNS involvement** and its incorporation into **frontline regimens** for high-risk patients to improve long-term survival [1] [9].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. of the Comparison and Safety of Efficacy and Ponatinib in... Dasatinib [pmc.ncbi.nlm.nih.gov]
2. Comparison of the Efficacy and Safety of Ponatinib ... [pubmed.ncbi.nlm.nih.gov]
3. : a novel multi-tyrosine kinase inhibitor against human malig Ponatinib [dovepress.com]
4. Comparison of third-generation tyrosine kinase inhibitor (... [sciencedirect.com]
5. in Practice: 5 Real-World Applications for Ponatinib 2025 [linkedin.com]
6. The overwhelmingly positive response to Dasatinib of a ... [pmc.ncbi.nlm.nih.gov]
7. Preclinical pharmacokinetic and pharmacodynamic evaluation of... [nature.com]
8. Paper: Comparison between Dasatinib -Blinatumomab Vs... [ash.confex.com]
9. Regimen Shows Long-term Efficacy in Acute Lymphoblastic... Ponatinib [onclive.com]

To cite this document: Smolecule. [Ponatinib vs dasatinib central nervous system efficacy].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b547891#ponatinib-vs-dasatinib-central-nervous-system-efficacy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com